N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}-2-(2-nitrophenyl)acetamide

• IUPAC Name: N-[2-[(2-chloro-6-fluorophenyl)methylsulfanyl]ethyl]-2-(2-nitrophenyl)acetamide
• InChI: InChI=1S/C17H16ClFN2O3S/c18-14-5-3-6-15(19)13(14)11-25-9-8-20-17(22)10-12-4-1-2-7-16(12)21(23)24/h1-7H,8-11H2,(H,20,22)
• InChI Key: VCXRTRIWENQPOX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC(=O)NCCSCC2=C(C=CC=C2Cl)F)[N+](=O)[O-]
• Molecular Formula: C17H16ClFN2O3S
• Molecular Weight: 382.8 g/mol

Description

N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}-2-(2-nitrophenyl)acetamide, also known as CFTRinh-172, is a small molecule inhibitor that targets the cystic fibrosis transmembrane conductance regulator (CFTR) channel. The CFTR channel is responsible for transporting chloride ions across cell membranes, and mutations in the CFTR gene can lead to the development of cystic fibrosis (CF), a genetic disorder that affects the respiratory, digestive, and reproductive systems. CFTRinh-172 has been extensively studied for its potential as a therapeutic agent for CF, as well as for its use as a research tool to investigate CFTR channel function and regulation.

Mechanism of Action

N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}-2-(2-nitrophenyl)acetamide inhibits CFTR channel activity by binding to a specific site on the channel protein. The exact mechanism of inhibition is not fully understood, but it is thought to involve a conformational change in the channel protein that prevents chloride ion transport. N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}-2-(2-nitrophenyl)acetamide has been shown to be selective for CFTR channels over other ion channels, and does not affect other chloride channels or transporters.
Biochemical and physiological effects:
N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}-2-(2-nitrophenyl)acetamide has been shown to have a number of biochemical and physiological effects. In addition to inhibiting CFTR channel activity, it has been shown to reduce sweat gland activity and airway surface liquid volume. N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}-2-(2-nitrophenyl)acetamide has also been shown to reduce inflammation in the airways of CF patients, possibly through its effects on airway surface liquid regulation.

Advantages and Limitations for Lab Experiments

N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}-2-(2-nitrophenyl)acetamide has several advantages as a research tool. It is a specific and potent inhibitor of CFTR channel activity, and can be used to study the effects of CFTR mutations on channel function. It is also relatively easy to use, and can be applied directly to cells or tissues. However, there are also some limitations to its use. N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}-2-(2-nitrophenyl)acetamide can have off-target effects on other ion channels or transporters, and its effects on CFTR channel activity can be influenced by factors such as cell type, temperature, and pH.

Future Directions

There are several future directions for research on N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}-2-(2-nitrophenyl)acetamide. One area of interest is the development of more potent and selective CFTR inhibitors, which could have therapeutic potential for CF and other diseases. Another area of research is the investigation of the physiological effects of N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}-2-(2-nitrophenyl)acetamide, particularly its effects on airway surface liquid regulation and inflammation. Finally, there is ongoing research on the role of CFTR in other physiological processes, such as wound healing and cancer, and N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}-2-(2-nitrophenyl)acetamide could be a valuable tool for studying these processes.

Scientific Research Applications

N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}-2-(2-nitrophenyl)acetamide has been widely used as a research tool to investigate the function and regulation of the CFTR channel. It has been shown to inhibit CFTR channel activity in a dose-dependent manner, and has been used to study the effects of various mutations on CFTR channel function. N-{2-[(2-chloro-6-fluorobenzyl)thio]ethyl}-2-(2-nitrophenyl)acetamide has also been used to investigate the role of CFTR in other physiological processes, such as sweat gland function and airway surface liquid regulation.